Cas no 921165-79-9 (2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide)

• Product Name: 2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide
• CAS No: 921165-79-9
• MF: C₁₆H₁₃ClFN₅O
• MW: 345.758724927902
• CID: 5842953
• PubChem ID: 18565620
• Update Time: 2025-08-04

2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]benzamide
• 2-chloro-6-fluoro-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide
• F2070-0544
• 921165-79-9
• AKOS024625438
• 2-chloro-6-fluoro-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)benzamide
• 2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide

• Inchi： 1S/C16H13ClFN5O/c1-10-5-7-11(8-6-10)23-14(20-21-22-23)9-19-16(24)15-12(17)3-2-4-13(15)18/h2-8H,9H2,1H3,(H,19,24)
• InChI Key： WPSLMSLKWBGRGE-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(C)C=C2)N=NN=1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 345.0792659g/mol
• Monoisotopic Mass: 345.0792659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide

Comprehensive Overview of 2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide (CAS No. 921165-79-9)

The compound 2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide (CAS No. 921165-79-9) is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule, characterized by its unique tetrazole and benzamide moieties, exhibits potential applications in drug discovery and crop protection. Its structural complexity and functional groups make it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide has surged due to their versatility in pharmaceutical and agricultural applications. The presence of both chloro and fluoro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to the development of new therapeutics or agrochemicals with improved efficacy and safety profiles.

The synthesis of 2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the tetrazole ring and subsequent functionalization with the benzamide group. Modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize yield and purity. These advancements align with the growing trend toward green chemistry and sustainable manufacturing practices.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide?" Current research suggests its utility in designing enzyme inhibitors and receptor modulators, particularly in targeting diseases with unmet medical needs. Additionally, its agrochemical potential is being explored for developing next-generation pesticides and herbicides with reduced environmental impact.

The physicochemical properties of 2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide (CAS No. 921165-79-9) are critical for its practical applications. Its solubility, stability, and bioavailability are often studied to ensure compatibility with formulation requirements. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize and quantify this compound, ensuring its quality for research and industrial use.

Another trending topic in the scientific community is the computational modeling of compounds like 2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide. Molecular docking and QSAR studies are employed to predict its interactions with biological targets, accelerating the drug discovery process. These in silico approaches are increasingly popular due to their cost-effectiveness and ability to screen large compound libraries efficiently.

In conclusion, 2-chloro-6-fluoro-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide (CAS No. 921165-79-9) represents a promising candidate for diverse applications in chemistry and biology. Its unique structure, combined with ongoing research into its properties and uses, positions it as a compound of significant scientific and commercial interest. As advancements in synthetic and computational methodologies continue, the potential of this molecule is expected to expand further.